Cas no 2060059-74-5 (1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one)

• Product Name: 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one
• CAS No: 2060059-74-5
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• MDL: MFCD30502150
• CID: 5154147
• PubChem ID: 125455152
• Update Time: 2025-06-03

1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-(tetrahydro-1-oxido-1-thienylidene)-
• 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one

• MDL： MFCD30502150
• Inchi： 1S/C10H12ClNOS/c11-9-3-5-10(6-4-9)12-14(13)7-1-2-8-14/h3-6H,1-2,7-8H2
• InChI Key： AKAIZPIQRYUXCV-UHFFFAOYSA-N
• SMILES： N(C1C=CC(Cl)=CC=1)=S1(CCCC1)=O

Additional information on 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one

Comprehensive Overview of 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one (CAS No. 2060059-74-5): Properties, Applications, and Industry Insights

The chemical compound 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one (CAS No. 2060059-74-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This sulfur-containing heterocycle features a thiolanone core modified with a 4-chlorophenylimino group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiolanone derivatives," "chlorophenylimino synthesis," and "CAS 2060059-74-5 applications," reflecting its growing relevance in R&D.

From a molecular perspective, 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one exhibits intriguing electronic properties attributed to its lambda6-sulfur configuration. This feature enables it to participate in diverse reactions, such as cycloadditions and nucleophilic substitutions, which are critical for designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and catalysts, aligning with the global demand for novel therapeutic and green chemistry solutions. Searches for "sulfur-based catalysts" and "heterocyclic drug design" often intersect with discussions about this compound.

In agrochemical applications, derivatives of 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one have shown promise as plant growth regulators and pest control agents. Its chlorophenyl moiety enhances lipid solubility, improving bioavailability—a key factor addressed in queries like "improving agrochemical efficiency." Environmental sustainability trends also drive interest in its degradation pathways, with terms such as "biodegradable sulfur compounds" gaining traction in scientific literature.

The synthesis of CAS 2060059-74-5 typically involves condensation reactions between 4-chloroaniline and thiolactone derivatives, optimized for high yield and purity. Process chemists frequently explore "scalable thiolanone synthesis" and "green chemistry approaches" to meet industrial standards. Analytical characterization via NMR, HPLC, and X-ray crystallography confirms its structural integrity, topics often searched alongside "compound purity verification."

Emerging trends in personalized medicine and smart materials further elevate the compound's profile. Its potential in metal-organic frameworks (MOFs) and conductive polymers responds to queries about "advanced material precursors." As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a focal point, reflected in searches for "chemical safety data sheets."

In conclusion, 1-(4-chlorophenyl)imino-1lambda6-thiolan-1-one represents a multifaceted compound bridging gaps between academia and industry. Its adaptability to drug discovery, sustainable agriculture, and material innovation ensures continued exploration, driven by interdisciplinary research and evolving market needs.